Cas no 2171280-47-8 ((2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine)

• Product Name: (2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine
• CAS No: 2171280-47-8
• MF: C₇H₁₄F₃NO
• MW: 185.187372684479
• CID: 5565581
• PubChem ID: 165594660
• Update Time: 2025-11-01

(2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2171280-47-8
• EN300-1642551
• (2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine

• Inchi： 1S/C7H14F3NO/c1-6(2,3)12-4-5(11)7(8,9)10/h5H,4,11H2,1-3H3/t5-/m0/s1
• InChI Key： AAYQOXKDAVRNIQ-YFKPBYRVSA-N
• SMILES： FC([C@H](COC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 185.10274856g/mol
• Monoisotopic Mass: 185.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of (2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine (CAS No. 2171280-47-8): Properties, Applications, and Industry Relevance

The compound (2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine (CAS No. 2171280-47-8) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a tert-butoxy group and trifluoromethyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. This article explores its properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, (2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine belongs to the family of fluorinated amines, a class gaining traction due to the fluorine effect in medicinal chemistry. The presence of fluorine enhances metabolic stability and bioavailability, a hot topic in small-molecule drug development. Researchers frequently search for CAS 2171280-47-8 solubility data or chiral separation methods, reflecting its practical challenges in R&D workflows.

Synthetic approaches to this compound often involve asymmetric hydrogenation or enzymatic resolution, aligning with the industry's shift toward sustainable catalysis. Recent publications highlight its use in protease inhibitor design, connecting to popular searches like "CF3-containing building blocks" and "chiral amine applications 2024". The tert-butoxy group provides steric protection during reactions, a feature leveraged in peptide mimetics development.

Analytical characterization of 2171280-47-8 typically involves HPLC chiral purity analysis and 19F-NMR spectroscopy, techniques frequently queried by quality control specialists. Stability studies under various pH conditions (a common concern for amine-containing pharmaceuticals) show this compound's robustness in formulation development. These properties correlate with growing interest in preclinical candidate optimization strategies.

Beyond pharmaceuticals, this amine's hydrogen-bonding capacity makes it relevant in material science, particularly for designing fluorinated polymers with enhanced thermal stability. Patent analyses reveal its inclusion in electronic material patents, addressing searches for "high-performance fluorinated additives". The compound's logP value (frequently requested in ADMET prediction discussions) balances lipophilicity and solubility.

Regulatory aspects of CAS 2171280-47-8 comply with REACH guidelines, with safety data sheets emphasizing proper handling of amine derivatives. This aligns with industry focus on ESG-compliant chemicals, a trending search term among procurement specialists. Storage recommendations typically suggest inert atmosphere conditions, reflecting standard practices for air-sensitive intermediates.

Market intelligence indicates rising demand for chiral trifluoromethyl compounds, with (2S)-3-(tert-butoxy)-1,1,1-trifluoropropan-2-amine appearing in custom synthesis catalogs. Price trends correlate with fluorine feedstock availability, a key concern in supply chain resilience discussions. Comparative analyses with non-fluorinated analogs highlight its enhanced binding affinity in biological targets.

Future research directions may explore its utility in bioconjugation chemistry or as a ligand in asymmetric catalysis, areas generating substantial academic interest. The compound's structural versatility supports its inclusion in combinatorial chemistry libraries, addressing pharmaceutical industry needs for diverse scaffolds. These applications position it as a noteworthy candidate in next-generation drug discovery pipelines.